4-polyethylene glycol-sulfonylurea-piretanide
4-polyethylene glycol-sulfonylurea-piretanide
Brand Name:
Vulcanchem
CAS No.:
120750-70-1
VCID:
VC0040451
InChI:
InChI=1S/C22H24N4O7S2/c23-35(30,31)19-14-15(21(28)29)13-18(26-8-1-2-9-26)20(19)33-17-5-3-16(4-6-17)25-22(34)24-7-11-32-12-10-27/h1-6,8,13-14,27H,7,9-12H2,(H4-,23,24,25,28,29,30,31,34)/p+1
SMILES:
C1C=CC=[N+]1C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)NC(=NCCOCCO)S
Molecular Formula:
C22H25N4O7S2+
Molecular Weight:
521.6 g/mol
4-polyethylene glycol-sulfonylurea-piretanide
CAS No.: 120750-70-1
Main Products
VCID: VC0040451
Molecular Formula: C22H25N4O7S2+
Molecular Weight: 521.6 g/mol
CAS No. | 120750-70-1 |
---|---|
Product Name | 4-polyethylene glycol-sulfonylurea-piretanide |
Molecular Formula | C22H25N4O7S2+ |
Molecular Weight | 521.6 g/mol |
IUPAC Name | 4-[4-[[N-[2-(2-hydroxyethoxy)ethyl]-C-sulfanylcarbonimidoyl]amino]phenoxy]-3-(2H-pyrrol-1-ium-1-yl)-5-sulfamoylbenzoic acid |
Standard InChI | InChI=1S/C22H24N4O7S2/c23-35(30,31)19-14-15(21(28)29)13-18(26-8-1-2-9-26)20(19)33-17-5-3-16(4-6-17)25-22(34)24-7-11-32-12-10-27/h1-6,8,13-14,27H,7,9-12H2,(H4-,23,24,25,28,29,30,31,34)/p+1 |
Standard InChIKey | NROHLPMZALSKLU-UHFFFAOYSA-O |
Isomeric SMILES | C1C=CC=[N+]1C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)NC(=NCCOCCO)S |
SMILES | C1C=CC=[N+]1C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)NC(=NCCOCCO)S |
Canonical SMILES | C1C=CC=[N+]1C2=C(C(=CC(=C2)C(=O)O)S(=O)(=O)N)OC3=CC=C(C=C3)NC(=NCCOCCO)S |
Synonyms | 4-polyethylene glycol-sulfonylurea-piretanide PIR-PEG |
PubChem Compound | 149066 |
Last Modified | Nov 09 2021 |
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